Cas no 946168-04-3 (2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 946168-04-3
• Molecular Formula: C₁₄H₁₇BO₂
• Molecular Weight: 228.094584226608
• MDL: MFCD16294529
• CID: 1073752
• PubChem ID: 57416900

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Properties

Names and Identifiers

• 2-(3-Ethynyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 3-Ethynylbenzeneboronic acid pinacol ester
• 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AMTB210
• M-1866
• 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
• 3-Ethynylphenylboronic acid pinacol ester
• MFCD16294529
• AKOS024258910
• CS-0129361
• O10083
• AS-2418
• DB-250603
• 946168-04-3
• EN300-1843983
• (3-ETHYNYLPHENYL)BORONIC ACID PINACOL ESTER
• DTXSID80726236
• 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, AldrichCPR
• SY015915

• MDL： MFCD16294529
• InChIKey： SJDFLZSEQGKSDJ-UHFFFAOYSA-N
• Inchi： 1S/C14H17BO2/c1-6-11-8-7-9-12(10-11)15-16-13(2,3)14(4,5)17-15/h1,7-10H,2-5H3
• SMILES： C#CC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1

Computed Properties

• Exact Mass: 228.13200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 228.1321599g/mol
• Heavy Atom Count: 17
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• LogP: 1.96710
• PSA: 18.46000

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Dangerous goods sign：
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 22
• Signal Word：Warning

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%